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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the dimeric rhenium

complex, bis(μ-bromo)bis(tricarbonyl(tetrahydrofuran)rhenium(I)), denoted as

[ReBr(CO)3(thf)]2, in organic synthesis. This catalyst has emerged as a powerful tool for the

construction of complex organic molecules, particularly through carbon-hydrogen (C-H) bond

activation pathways.

Introduction
The [ReBr(CO)3(thf)]2 catalyst is a versatile reagent employed in a variety of organic

transformations. Its primary application lies in the catalytic [3+2] annulation of aromatic imines

with unsaturated partners like acetylenes and α,β-unsaturated carbonyl compounds to afford

highly substituted indene derivatives.[1][2] This methodology is distinguished by its high atom

economy and efficiency in constructing valuable carbocyclic frameworks. The reaction

proceeds via a well-defined mechanism involving the activation of an otherwise inert C-H bond,

showcasing the unique reactivity of this rhenium complex.

Key Applications
The most prominent application of [ReBr(CO)3(thf)]2 is the synthesis of indene frameworks

through a [3+2] annulation reaction. This transformation involves the reaction of an aromatic

aldimine with a suitable coupling partner, such as an alkyne or an acrylate.
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[3+2] Annulation of Aromatic Aldimines and Acetylenes
This reaction provides a direct route to substituted indenamine derivatives. The

[ReBr(CO)3(thf)]2 catalyst facilitates the coupling of an aromatic aldimine with an acetylene,

leading to the formation of the indene core in good to excellent yields.[1] Acetylenes bearing at

least one aryl group have been shown to be effective substrates in this transformation.[1]

General Reaction Scheme:

Data Presentation
The following table summarizes the quantitative data for the [ReBr(CO)3(thf)]2 catalyzed [3+2]

annulation of various aromatic aldimines with diphenylacetylene.

Entry
Aromatic Aldimine
(Ar-CH=N-R')

Product Yield (%)

1

N-

Benzylidenebenzena

mine

2,3-Diphenyl-1H-

inden-1-amine, N-

phenyl-

98

2

N-(4-

Methoxybenzylidene)b

enzenamine

5-Methoxy-2,3-

diphenyl-1H-inden-1-

amine, N-phenyl-

99

3

N-(4-

Methylbenzylidene)be

nzenamine

5-Methyl-2,3-diphenyl-

1H-inden-1-amine, N-

phenyl-

97

4

N-(4-

Chlorobenzylidene)be

nzenamine

5-Chloro-2,3-diphenyl-

1H-inden-1-amine, N-

phenyl-

96

5

N-(Naphthalen-2-

ylmethylene)benzena

mine

2,3-Diphenyl-1H-

benzo[f]inden-1-

amine, N-phenyl-

95

Data is representative of typical yields reported in the literature.
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Experimental Protocols
Synthesis of the Catalyst: [ReBr(CO)3(thf)]2
A detailed, validated experimental protocol for the synthesis of [ReBr(CO)3(thf)]2 is not

explicitly provided in the primary literature focusing on its catalytic applications. However, a

general method can be inferred from the synthesis of similar rhenium carbonyl complexes. The

synthesis typically involves the reaction of a rhenium pentacarbonyl halide with a coordinating

solvent that can be easily displaced, such as tetrahydrofuran (THF).

General Procedure (non-validated):

A solution of bromopentacarbonylrhenium(I), Re(CO)5Br, in anhydrous tetrahydrofuran (THF) is

heated at reflux under an inert atmosphere (e.g., nitrogen or argon). The reaction progress can

be monitored by the evolution of carbon monoxide. After completion, the solution is cooled, and

the product, [ReBr(CO)3(thf)]2, can be isolated by crystallization or precipitation upon the

addition of a non-polar solvent like hexanes. The resulting solid should be handled under inert

conditions as it can be sensitive to air and moisture.

General Protocol for the [3+2] Annulation of an Aromatic
Aldimine and an Acetylene
The following is a general experimental procedure for the rhenium-catalyzed synthesis of

indene derivatives.

Materials:

[ReBr(CO)3(thf)]2 catalyst

Aromatic aldimine

Acetylene (e.g., diphenylacetylene)

Anhydrous toluene

Schlenk tube or a similar reaction vessel for reactions under inert atmosphere

Standard laboratory glassware and purification supplies (e.g., silica gel for chromatography)
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Procedure:

To a dry Schlenk tube under an inert atmosphere (nitrogen or argon), add the

[ReBr(CO)3(thf)]2 catalyst (typically 2.5 mol% of the rhenium dimer, which corresponds to 5

mol% of the active rhenium monomer).

Add the aromatic aldimine (1.0 mmol, 1.0 equiv).

Add the acetylene (1.2 mmol, 1.2 equiv).

Add anhydrous toluene (3 mL).

Seal the Schlenk tube and heat the reaction mixture at 150 °C for 12 hours.

After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

Purify the residue by column chromatography on silica gel using an appropriate eluent

system (e.g., a mixture of hexane and ethyl acetate) to afford the desired indene derivative.

Characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, and mass

spectrometry).

Mechanism of Catalysis
The [ReBr(CO)3(thf)]2 catalyzed [3+2] annulation proceeds through a catalytic cycle initiated

by C-H bond activation. The proposed mechanism involves the following key steps:

Catalyst Activation: The dimeric precatalyst [ReBr(CO)3(thf)]2 dissociates to form the active

monomeric rhenium species.

C-H Bond Activation: The aromatic aldimine coordinates to the rhenium center, followed by

the activation of the ortho C-H bond of the aromatic ring to form a five-membered rhodacycle

intermediate.

Insertion of Unsaturated Partner: The acetylene inserts into the Re-C bond of the

intermediate.
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Intramolecular Nucleophilic Cyclization: The nitrogen atom of the imine moiety attacks the

newly formed alkenyl group in an intramolecular fashion.

Reductive Elimination: Reductive elimination from the resulting intermediate regenerates the

active rhenium catalyst and releases the indene product.

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Proposed catalytic cycle for the [ReBr(CO)3(thf)]2-catalyzed [3+2] annulation.
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Caption: General experimental workflow for the synthesis of indene derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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